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Compound of Interest

Compound Name: Methyl 4-methoxysalicylate

Cat. No.: B046940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for Methyl 4-methoxysalicylate. Due to a lack of experimentally determined thermochemical

values for this specific compound in the current scientific literature, this guide presents high-

quality calculated data alongside experimental data for structurally related compounds to offer

a thorough comparative analysis. Detailed experimental protocols for the synthesis of Methyl
4-methoxysalicylate and the determination of thermochemical data via combustion

calorimetry are also included.

Core Thermochemical Data
While experimental thermochemical data for Methyl 4-methoxysalicylate is not readily

available, the following table summarizes key thermochemical parameters calculated using the

Joback method, a well-established group contribution method for the estimation of

thermochemical and physical properties of organic compounds.

Table 1: Calculated Thermochemical Data for Methyl 4-methoxysalicylate
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Property Symbol Value Unit Source

Standard Gibbs

Free Energy of

Formation

ΔfG° -365.86 kJ/mol

Joback

Calculated

Property

Standard

Enthalpy of

Formation (Gas)

ΔfH°gas -443.21 kJ/mol

Joback

Calculated

Property

Enthalpy of

Fusion
ΔfusH° 23.88 kJ/mol

Joback

Calculated

Property

Enthalpy of

Vaporization
ΔvapH° 56.27 kJ/mol

Joback

Calculated

Property

Comparative Experimental Data for Related
Compounds
To provide context for the calculated values, the following table presents experimentally

determined thermochemical data for structurally similar compounds: methyl salicylate and

methyl 4-hydroxybenzoate (methylparaben). These compounds share key functional groups

with Methyl 4-methoxysalicylate, making their experimental data valuable for comparative

purposes.

Table 2: Experimental Thermochemical Data for Related Compounds
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Compound Property Symbol Value Unit Source

Methyl

Salicylate

Enthalpy of

Formation

(liquid)

ΔfH°l -509.6 ± 2.5 kJ/mol
NIST

WebBook

Enthalpy of

Vaporization
ΔvapH° 60.2 ± 0.4 kJ/mol

NIST

WebBook

Methyl 4-

hydroxybenz

oate

Enthalpy of

Combustion
ΔcH° -3695.5 ± 0.7 kJ/mol

NIST

WebBook

Enthalpy of

Sublimation
ΔsubH° 101.3 ± 1.0 kJ/mol

NIST

WebBook

Enthalpy of

Formation

(crystal)

ΔfH°c -571.4 ± 1.2 kJ/mol
NIST

WebBook

Experimental Protocols
Synthesis of Methyl 4-methoxysalicylate
A common method for the synthesis of Methyl 4-methoxysalicylate involves the esterification

of 4-methoxysalicylic acid. A representative protocol is detailed below.[1]

Materials:

4-methoxysalicylic acid

Sodium bicarbonate

Dimethyl sulfate

Acetone

Procedure:
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A mixture of 4-methoxysalicylic acid (1.06 mole), sodium bicarbonate (1.06 mole), and

dimethyl sulfate (1.06 mole) is prepared in acetone (2 liters).

The mixture is refluxed with constant stirring under a nitrogen atmosphere.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The residue is purified by a suitable method, such as column chromatography, to yield

Methyl 4-methoxysalicylate.

Determination of Enthalpy of Formation by Static Bomb
Calorimetry
The standard enthalpy of formation of a solid organic compound like Methyl 4-
methoxysalicylate can be determined from its gross heat of combustion, which is measured

using a static bomb calorimeter.

Materials and Equipment:

Static bomb calorimeter

Benzoic acid (for calibration)

Sample of Methyl 4-methoxysalicylate

Oxygen cylinder

Ignition wire

Crucible

Distilled water

Procedure:
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Calibration: The calorimeter is calibrated by burning a known mass of benzoic acid, which

has a certified heat of combustion. This allows for the determination of the heat capacity of

the calorimeter.

Sample Preparation: A pellet of the sample (Methyl 4-methoxysalicylate) of known mass is

placed in the crucible.

Assembly: The crucible is placed in the bomb, and an ignition wire is connected to the

electrodes, with the wire in contact with the sample. A small, known amount of distilled water

is added to the bomb to ensure that the water formed during combustion is in the liquid state.

Pressurization: The bomb is sealed and purged with oxygen to remove all air, then filled with

pure oxygen to a pressure of approximately 30 atm.

Calorimetry: The bomb is placed in the calorimeter, which is filled with a known mass of

water. The initial temperature of the water is recorded.

Ignition: The sample is ignited by passing an electric current through the ignition wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until it reaches a maximum and then begins to cool.

Analysis: The corrected temperature rise is determined, and the gross heat of combustion is

calculated. Corrections are made for the heat of ignition and the formation of any side

products (e.g., nitric acid from residual nitrogen).

Enthalpy of Formation Calculation: The standard enthalpy of combustion is calculated from

the gross heat of combustion. The standard enthalpy of formation is then derived using

Hess's Law, with the known standard enthalpies of formation of the combustion products

(CO₂ and H₂O).

Visualizations
The following diagrams illustrate the experimental workflow for combustion calorimetry and the

logical relationship between key thermochemical parameters.
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Caption: Experimental workflow for determining the enthalpy of formation using bomb

calorimetry.
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 + ΔsubH°
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Click to download full resolution via product page

Caption: Relationship between enthalpy of formation in the solid and gas phases and the

enthalpy of sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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